Labelled Products Labelled Products | Vulcanchem Isotopically labeled compounds are non-radioactive chemical substances where one or more element within a compound has been substituted for its stable isotope. These compounds have been synthesized and utilized by scientists from various areas of biomedical research during the last several decades. Compounds labeled with stable isotopes, have been used effectively by drug metabolism scientists and toxicologists to gain better understanding of drugs’ disposition and their potential role in target organ toxicities.

VCID Product Name CAS No. MF
VC0196399 rac-Cotinine-d3 110952-70-0 C10H9N2OD3
VC0196410 Etoricoxib D4 1131345-14-6 C18H11D4ClN2O2S
VC0196395 Clozapine-d8 1185053-50-2 C18H11D8ClN4
VC0196381 Acyclovir-d4 1185179-33-2 C8H7N5O3D4
VC0196403 Erlotinib D6 HCl 1189953-78-3 C22H17N3O4D6.HCl
VC0196405 Erlotinib HCl-13C6 1210610-07-3 C16[13C]6H23N3O4·HCl
VC0196400 Clozapine-d3 1215691-72-7 C18H16D3ClN4
VC0196406 Diltiazem-d3 HCl 1217623-80-7 C22H24D3ClN2O4S
VC0196404 Diltiazem HCl D4 1217769-52-2 C22H22N2O4SD4.HCl
VC0196392 Citalopram D4 HBr 1219803-58-3 C20H17D4FN2O.HBr
VC0196387 Cetirizine D4 1219803-84-5 C21H21D4ClN2O3
VC0196389 Chlorpromazine-D6 hydrochloride 1228182-46-4 C17H13ClN2SD6.HCl
VC0196409 Etifoxine-d3 1246815-89-3 C17H14ClN2OD3
VC0196390 Citalopram Oxalate D6 1246819-94-2 C20H15D6FN2O.C2H2O4
VC0196398 Chlorpromazine-d6 Oxalate (N,N-dimethyl-d6) 1276197-23-9 C17D6H13ClN2S·C2H2O4
VC0196382 Adapalene-d3 1276433-89-6 C28H25O3D3
VC0196384 Valacyclovir-D8 Hydrochloride 1279033-32-7 C13H12N6O4D8·HCl
VC0196383 Valacyclovir-d4 HCl 1331910-75-8 C13H16D4N6O4.HCl
VC0196396 Clomipramine D3 136765-29-2 C19H20D3ClN2
VC0196394 Clomipramine-d3 HCl (N-methyl-d3) 1398065-86-5 C19D3H20ClN2·HCl
VC0196393 Clenbuterol-D9 hydrochloride 184006-60-8 C12H19Cl3N2O
VC0196402 Clozapine-d4 204395-52-8 C18H15D4ClN4
VC0196397 Cotinine-d4 350818-68-7 C10H8N2OD4
VC0196388 Cetirizine D8 774596-22-4 C21H17D8ClN2O3
VC0196408 Erythromycin-13C-d3 959119-26-7 C3[13C]H64NO13D3